Cas no 1806397-82-9 (2-Bromo-4-(3-oxopropyl)phenylacetic acid)

• Product Name: 2-Bromo-4-(3-oxopropyl)phenylacetic acid
• CAS No: 1806397-82-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 4971389
• Update Time: 2025-05-20

2-Bromo-4-(3-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H11BrO3/c12-10-6-8(2-1-5-13)3-4-9(10)7-11(14)15/h3-6H,1-2,7H2,(H,14,15)
• InChI Key： BEYOIJSCSWNYFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)O)CCC=O

Computed Properties

• Exact Mass: 269.98916 g/mol
• Monoisotopic Mass: 269.98916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4
• Molecular Weight: 271.11

Additional information on 2-Bromo-4-(3-oxopropyl)phenylacetic acid

Latest Research Insights on 2-Bromo-4-(3-oxopropyl)phenylacetic acid (CAS: 1806397-82-9) in Chemical Biology and Pharmaceutical Applications

2-Bromo-4-(3-oxopropyl)phenylacetic acid (CAS: 1806397-82-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound's bromo and oxopropyl functional groups make it a versatile intermediate for further chemical modifications, particularly in the development of small-molecule inhibitors and probes for biological targets.

Recent studies have highlighted the role of 2-Bromo-4-(3-oxopropyl)phenylacetic acid in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of COX-2 inhibitors, showcasing its potential in addressing chronic inflammatory conditions. The compound's ability to undergo selective functionalization at the bromo and ketone positions allows for the creation of diverse derivatives with tailored pharmacological properties.

In the realm of cancer research, 2-Bromo-4-(3-oxopropyl)phenylacetic acid has shown promise as a building block for kinase inhibitors. A recent Nature Chemical Biology publication reported its incorporation into ATP-competitive inhibitors targeting aberrant kinase activity in various cancer types. The electron-withdrawing nature of the bromo substituent was found to enhance binding affinity to kinase domains, while the phenylacetic acid moiety contributed to improved solubility and pharmacokinetic properties of the resulting drug candidates.

From a synthetic chemistry perspective, advances in the preparation of 2-Bromo-4-(3-oxopropyl)phenylacetic acid have been achieved through optimized palladium-catalyzed coupling reactions. A 2024 Organic Process Research & Development article detailed a scalable synthetic route with improved yield (78%) and purity (>99%), addressing previous challenges in large-scale production. These developments are particularly significant for pharmaceutical applications where consistent compound quality is paramount.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data of protein-ligand complexes containing 2-Bromo-4-(3-oxopropyl)phenylacetic acid derivatives have revealed specific interactions with biological targets, particularly in enzymes involved in inflammatory pathways. These structural insights are guiding the rational design of next-generation therapeutics with enhanced selectivity and reduced off-target effects.

Looking forward, research directions for 2-Bromo-4-(3-oxopropyl)phenylacetic acid include exploration of its applications in targeted protein degradation (PROTAC technology) and as a warhead in covalent inhibitor design. Preliminary results from ongoing studies suggest its potential in these cutting-edge therapeutic modalities, with several patent applications filed in 2024 indicating growing commercial interest in this chemical scaffold.